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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Researchers, Scientists,

and Drug Development Professionals

Tetrabutylammonium cyanide (TBAC) is a valuable reagent in organic synthesis; however, its

handling demands the utmost caution due to its high toxicity.[1] This guide provides essential,

procedural information for the safe handling, storage, and disposal of TBAC, along with

emergency protocols to ensure the safety of all laboratory personnel.

Hazard Identification and Classification
Tetrabutylammonium cyanide is classified as a hazardous substance and is fatal if

swallowed, inhaled, or in contact with skin.[2][3] Contact with acids liberates highly toxic

hydrogen cyanide gas.[4] It is also very toxic to aquatic life with long-lasting effects.[4][5]

Hazard Ratings:
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Category Rating Description

Toxicity 4 (Extreme)

Fatal on short exposure.

Specialized protective

equipment required.

Body Contact 4 (Extreme)
Corrosive or toxic. Avoid any

skin contact.

Flammability 1 (Low)
Must be preheated before

ignition can occur.

Reactivity 1 (Low)
Normally stable. Not reactive

with water.

Source: Santa Cruz Biotechnology, Inc.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Tetrabutylammonium
cyanide.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection
Impervious chemical-resistant

gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Change gloves immediately if

contaminated.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

A face shield may be required

for operations with a higher

risk of splashing.[7]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

A chemically resistant apron or

coveralls should be worn over

the lab coat.[2][7]

Respiratory Protection NIOSH-approved respirator

A full-facepiece respirator with

a particulate filter (P100) is

necessary when handling the

solid form to prevent inhalation

of dust particles.[2] All

respirator use must be in

accordance with a

comprehensive respiratory

protection program.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Tetrabutylammonium cyanide is crucial for minimizing

risk.

Pre-Handling Preparations
Designated Area: All work with TBAC must be conducted in a designated area within a

certified chemical fume hood.[8]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a cyanide

antidote kit are readily accessible and that personnel are trained in their use.[8][9]
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Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) and

personal protective equipment should be available.

Handling Procedures
Donning PPE: Before handling, put on all required personal protective equipment as detailed

in the table above.

Weighing and Transfer:

Perform all weighing and transfers of solid TBAC within a chemical fume hood to control

dust.

Use tools (spatulas, etc.) dedicated to cyanide use.

Close the container tightly immediately after use.

In Solution:

When preparing solutions, add the solid TBAC to the solvent slowly.

Avoid contact with acids to prevent the release of hydrogen cyanide gas.

Post-Handling:

Thoroughly decontaminate the work area after each use.

Wash hands and forearms thoroughly with soap and water after removing gloves.[6]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[6]

Storage
Store Tetrabutylammonium cyanide in a cool, dry, and well-ventilated area.[8]

Keep the container tightly closed.[4]

Store away from incompatible materials, especially acids and strong oxidizing agents.[8]
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The storage area should be clearly labeled with a "Toxic" warning sign.

Disposal Plan
All waste containing Tetrabutylammonium cyanide is considered hazardous waste.[4][5]

Waste Collection:

Collect all solid and liquid waste containing TBAC in designated, labeled, and sealed

containers.

Do not mix cyanide waste with other chemical waste streams, particularly acidic waste.

Disposal Procedure:

All waste must be handled in accordance with local, state, and federal regulations.[5][6]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

One recommended method for disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[8]

Emergency Procedures
Immediate and decisive action is critical in the event of an exposure or spill.

Exposure Response
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Exposure Route Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[6]

[8] Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air.[8] If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[8] Seek

immediate medical attention.[2]

Note: In all cases of exposure, immediately call emergency services and inform them of the

cyanide exposure.[9] A copy of the Safety Data Sheet (SDS) should be provided to the

emergency responders.[9]

Accidental Release Measures
Evacuate: Immediately evacuate the area of the spill.[8]

Isolate: Isolate the spill area and prevent entry.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Report: Notify your supervisor and the institution's EHS department.

Clean-up (if trained and equipped):

Wear appropriate PPE, including respiratory protection.[6][8]
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Cover the spill with an inert absorbent material like sand or vermiculite.[6]

Carefully sweep up the absorbed material and place it in a labeled, sealed container for

hazardous waste disposal.[6][8]

Avoid generating dust.[2][6]

Decontaminate the spill area with a suitable cleaning agent.
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Workflow for Handling Tetrabutylammonium Cyanide
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Emergency Response for Tetrabutylammonium Cyanide Incidents
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Clean-up (If Trained)
- Wear PPE

- Use Absorbent
- Collect Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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